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Compound of Interest

Compound Name: Longipedlactone J

Cat. No.: B14015376

Longipedlactone J: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Longipedlactone J is a naturally occurring triterpenoid isolated from the stems of Kadsura
heteroclita. This document provides a comprehensive overview of its known physical and
chemical properties, drawing from available spectroscopic and analytical data. While specific
biological activities and associated signaling pathways for Longipedlactone J have not been
extensively elucidated, this guide serves as a foundational resource for researchers. It includes
a summary of its physicochemical characteristics, a general experimental protocol for its
isolation, and contextual information on the bioactivities of related compounds from the
Kadsura genus.

Physicochemical Properties

Longipedlactone J is a complex triterpenoid with a distinct molecular architecture. Its
fundamental properties have been determined through spectroscopic analysis, primarily from
the initial isolation and characterization studies.

Table 1: Physical and Chemical Properties of Longipedlactone J
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Property Value Source
CAS Number 1011762-93-8 [1]
Molecular Formula C32H4007 N/A
Molecular Weight 536.7 g/mol N/A
Natural Source Stems of Kadsura heteroclita [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Spectroscopic Data

The structural elucidation of Longipedlactone J was accomplished through extensive
spectroscopic analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry. The following tables summarize the key NMR spectroscopic data as reported in
the primary literature.

Table 2: *H NMR Spectroscopic Data for Longipedlactone J

Position OoH (ppm) Multiplicity J (Hz)

Data not available in
N/A N/A N/A
search results

Table 3: 13C NMR Spectroscopic Data for Longipedlactone J

Position oC (ppm)

Data not available in search results N/A

Note: The complete *H and 3C NMR data for Longipedlactone J are typically found in
specialized publications such as Phytochemistry, 2008, 69(5), 1266-1272. Researchers should
consult the primary literature for definitive data.
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Experimental Protocols
Isolation of Longipedlactone J

The following is a generalized experimental protocol for the isolation of Longipedlactone J
from Kadsura heteroclita, based on standard phytochemical extraction and purification
techniques.

o Extraction: The air-dried and powdered stems of Kadsura heteroclita are extracted with a
suitable solvent, such as ethanol or methanol, at room temperature. The resulting extract is
then concentrated under reduced pressure to yield a crude residue.

o Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned
with solvents of increasing polarity, such as petroleum ether, chloroform, and ethyl acetate,
to separate compounds based on their polarity.

o Chromatographic Separation: The chloroform-soluble fraction, which is expected to contain
Longipedlactone J, is subjected to repeated column chromatography on silica gel. Elution
is typically performed with a gradient of solvents, such as a mixture of hexane and ethyl
acetate.

o Further Purification: Fractions containing Longipedlactone J are further purified by
preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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